Cas no 1172085-02-7 (4-4-(5-bromofuran-2-carbonyl)piperazin-1-yl-6-(1H-pyrazol-1-yl)pyrimidine)

• Product Name: 4-4-(5-bromofuran-2-carbonyl)piperazin-1-yl-6-(1H-pyrazol-1-yl)pyrimidine
• CAS No: 1172085-02-7
• MF: C₁₆H₁₅BrN₆O₂
• MW: 403.233301401138
• CID: 6057477
• PubChem ID: 30867934
• Update Time: 2025-05-21

4-4-(5-bromofuran-2-carbonyl)piperazin-1-yl-6-(1H-pyrazol-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-4-(5-bromofuran-2-carbonyl)piperazin-1-yl-6-(1H-pyrazol-1-yl)pyrimidine
• (5-bromofuran-2-yl)-[4-(6-pyrazol-1-ylpyrimidin-4-yl)piperazin-1-yl]methanone
• 4-[4-(5-bromofuran-2-carbonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine
• SR-01000923329
• VU0647140-1
• (4-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)(5-bromofuran-2-yl)methanone
• F5558-0208
• 1172085-02-7
• SR-01000923329-1
• AKOS024513501

• Inchi： 1S/C16H15BrN6O2/c17-13-3-2-12(25-13)16(24)22-8-6-21(7-9-22)14-10-15(19-11-18-14)23-5-1-4-20-23/h1-5,10-11H,6-9H2
• InChI Key： GHQBSSJAAILRAC-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Br)O1)(N1CCN(C2=CC(N3C=CC=N3)=NC=N2)CC1)=O

Computed Properties

• Exact Mass: 402.04399g/mol
• Monoisotopic Mass: 402.04399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 80.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-4-(5-bromofuran-2-carbonyl)piperazin-1-yl-6-(1H-pyrazol-1-yl)pyrimidine

Introduction to 4-4-(5-bromofuran-2-carbonyl)piperazin-1-yl-6-(1H-pyrazol-1-yl)pyrimidine (CAS No. 1172085-02-7)

4-4-(5-bromofuran-2-carbonyl)piperazin-1-yl-6-(1H-pyrazol-1-yl)pyrimidine (CAS No. 1172085-02-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential therapeutic applications, particularly in the treatment of various diseases. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 4-4-(5-bromofuran-2-carbonyl)piperazin-1-yl-6-(1H-pyrazol-1-yl)pyrimidine is notable for its combination of a pyrimidine core with a piperazine and furan moieties. The presence of these functional groups imparts specific pharmacological properties to the molecule. The pyrimidine ring is a common scaffold in many bioactive compounds due to its ability to interact with various biological targets, such as enzymes and receptors. The piperazine moiety, on the other hand, is known for its role in enhancing solubility and bioavailability, while the furan ring contributes to the compound's overall stability and reactivity.

The synthesis of 4-4-(5-bromofuran-2-carbonyl)piperazin-1-yl-6-(1H-pyrazol-1-yl)pyrimidine involves several well-defined steps. One common approach is to start with the preparation of the piperazine derivative, followed by the introduction of the furan and pyrazole functionalities through appropriate coupling reactions. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for further research and development.

In terms of biological activity, 4-4-(5-bromofuran-2-carbonyl)piperazin-1-yl-6-(1H-pyrazol-1-yl)pyrimidine has shown promising results in various preclinical studies. One area of significant interest is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin (IL)-6 and tumor necrosis factor (TNF)-α, which are key mediators of inflammation. Additionally, preliminary in vivo studies have indicated that it may have therapeutic potential in models of inflammatory diseases.

Beyond its anti-inflammatory properties, 4-4-(5-bromofuran-2-carbonyl)piperazin-1-yl-6-(1H-pyrazol-1-yl)pyrimidine has also been investigated for its anticancer activities. Research has shown that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For instance, it has been found to inhibit the activation of the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer. These findings suggest that 4-4-(5-bromofuran-2-carbonyl)piperazin-1-yl-6-(1H-pyrazol-1-y l)pyrimidine could be a valuable lead compound for the development of novel anticancer therapies.

The pharmacokinetic properties of 4 - 4 -(5 - bromofuran - 2 - carbonyl ) piperazin - 1 - yl - 6 -( 1 H - pyrazol - 1 - y l ) pyrimidine have also been studied to assess its suitability for therapeutic use. Preliminary data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound shows good oral bioavailability and a reasonable half-life, which are important considerations for drug development. However, further studies are needed to optimize these properties and ensure that the compound can be effectively delivered to target tissues.

In addition to its therapeutic potential, 4 - 4 -(5 - bromofuran - 2 - carbonyl ) piperazin - 1 - yl - 6 -( 1 H - pyrazol - 1 - y l ) pyrimidine has also been explored for its use as a tool compound in chemical biology research. Its ability to modulate specific biological pathways makes it a valuable probe for understanding disease mechanisms and identifying new therapeutic targets. For example, researchers have used this compound to investigate the role of certain kinases in cancer progression and inflammation.

The safety profile of 4 - 4 -(5 - bromofuran - 2 - carbonyl ) piperazin - 1 - yl - 6 -( 1 H - pyrazol - 1 - y l ) pyrimidine is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new drug candidate, comprehensive safety evaluations will be necessary before it can advance to clinical trials.

In conclusion, 4 - 4 -(5 - bromofuran - 2 - carbonyl ) piperazin - 1 - yl - 6 -( 1 H - pyrazol - 1 - y l ) pyrimidine (CAS No. 1172085-027) represents a promising molecule with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As our understanding of this compound deepens, it may well become an important tool in the fight against inflammatory diseases and cancer.